Cas no 1805926-83-3 (4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-carboxylic acid)

• Product Name: 4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-carboxylic acid
• CAS No: 1805926-83-3
• MF: C₉H₆F₂N₂O₃
• MW: 228.152348995209
• CID: 4806918
• Update Time: 2025-10-25

4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-carboxylic acid

• Inchi： 1S/C9H6F2N2O3/c1-16-7-4(2-12)5(8(10)11)3-13-6(7)9(14)15/h3,8H,1H3,(H,14,15)
• InChI Key： QRPQSPLFRBOKCO-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=O)O)C(=C1C#N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 1
• Topological Polar Surface Area: 83.2

Additional information on 4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-carboxylic acid

Comprehensive Overview of 4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-carboxylic acid (CAS No. 1805926-83-3)

4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-carboxylic acid (CAS No. 1805926-83-3) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C9H6F2N2O3, offers a balance of reactivity and stability, making it valuable for applications in drug discovery and material science.

The growing interest in fluorinated pyridine derivatives like 4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-carboxylic acid is driven by their potential to enhance the pharmacokinetic properties of pharmaceuticals. Researchers are particularly intrigued by its role in developing enzyme inhibitors and antimicrobial agents, as the difluoromethyl group can mimic metabolic intermediates. Recent studies highlight its utility in designing next-generation crop protection chemicals, addressing global concerns about sustainable agriculture.

From a synthetic chemistry perspective, CAS 1805926-83-3 demonstrates remarkable versatility. Its carboxylic acid moiety allows for easy derivatization through esterification or amidation reactions, while the cyano group offers pathways for heterocycle formation. These features make it a preferred building block for high-value fine chemicals. The compound's stability under various pH conditions further enhances its applicability in industrial processes.

The market for functionalized pyridine compounds has seen steady growth, with 4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-carboxylic acid emerging as a sought-after material. Pharmaceutical companies value its potential in creating targeted therapies, particularly for metabolic disorders. Meanwhile, the agrochemical sector explores its use in developing environmentally friendly pesticides, responding to the increasing demand for green chemistry solutions.

Quality control of 1805926-83-3 involves rigorous analytical techniques including HPLC purity testing and NMR characterization. The compound typically appears as a white to off-white crystalline powder with high thermal stability. Storage recommendations emphasize protection from moisture at room temperature, ensuring long-term viability for research and production applications.

Recent patent literature reveals innovative applications of 4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-carboxylic acid in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. These cutting-edge applications align with current trends in precision medicine and targeted protein degradation therapies. The compound's ability to serve as a hydrogen bond donor/acceptor makes it particularly valuable in these advanced therapeutic modalities.

Environmental and safety assessments of CAS 1805926-83-3 indicate favorable profiles compared to traditional aromatic compounds. The methoxy group contributes to reduced toxicity, while the fluorine substitution enhances biodegradability. These characteristics position the compound favorably within the framework of green chemistry principles and REACH compliance requirements.

Supply chain dynamics for 4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-carboxylic acid reflect the growing importance of specialty chemical intermediates in global markets. Manufacturers emphasize GMP-compliant synthesis and batch-to-batch consistency to meet pharmaceutical industry standards. Current production capacity is concentrated in technologically advanced regions with strong fine chemical infrastructure.

Future research directions for 1805926-83-3 include exploration of its metal-organic framework (MOF) applications and potential in electronic materials. The compound's conjugated system and hydrogen bonding capability make it interesting for organic semiconductor development. These emerging applications could significantly expand its commercial value beyond traditional pharmaceutical uses.

For researchers working with 4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-carboxylic acid, proper handling includes standard laboratory precautions despite its relatively low hazard profile. The scientific community continues to investigate novel synthetic routes to improve atom economy and process efficiency for this valuable intermediate, reflecting the broader shift toward sustainable chemical production practices.